Cas no 337501-09-4 (6-amino-8-(cyclohex-3-en-1-yl)-4-thia-2-azatricyclo7.3.0.0^{3,7}dodeca-1(9),2,5,7-tetraene-5-carbonitrile)

• Product Name: 6-amino-8-(cyclohex-3-en-1-yl)-4-thia-2-azatricyclo7.3.0.0^{3,7}dodeca-1(9),2,5,7-tetraene-5-carbonitrile
• CAS No: 337501-09-4
• MF: C₁₇H₁₇N₃S
• MW: 295.401982069016
• CID: 5912757
• PubChem ID: 2888695
• Update Time: 2023-11-23

6-amino-8-(cyclohex-3-en-1-yl)-4-thia-2-azatricyclo7.3.0.0^{3,7}dodeca-1(9),2,5,7-tetraene-5-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 6-amino-8-(cyclohex-3-en-1-yl)-4-thia-2-azatricyclo7.3.0.0^{3,7}dodeca-1(9),2,5,7-tetraene-5-carbonitrile
• AKOS001144590
• SR-01000452724
• 337501-09-4
• 6-amino-8-(cyclohex-3-en-1-yl)-4-thia-2-azatricyclo[7.3.0.0^{3,7}]dodeca-1(9),2,5,7-tetraene-5-carbonitrile
• 3-amino-4-(cyclohex-3-en-1-yl)-6,7-dihydro-5H-cyclopenta[b]thieno[3,2-e]pyridine-2-carbonitrile
• F0894-0185
• Oprea1_381559
• SR-01000452724-1
• Z57117733
• EU-0007033
• 3-AMINO-4-(3-CYCLOHEXENYL)-6,7-DIHYDRO-5H-CYCLOPENTA[B]THIENO[3,2-E]PYRIDIN-2-YL CYANIDE
• 6-amino-8-cyclohex-3-en-1-yl-4-thia-2-azatricyclo[7.3.0.03,7]dodeca-1(9),2,5,7-tetraene-5-carbonitrile
• Oprea1_252100
• 5H-Cyclopenta[b]thieno[3,2-e]pyridine-2-carbonitrile, 3-amino-4-(3-cyclohexen-1-yl)-6,7-dihydro-

• Inchi： 1S/C17H17N3S/c18-9-13-16(19)15-14(10-5-2-1-3-6-10)11-7-4-8-12(11)20-17(15)21-13/h1-2,10H,3-8,19H2
• InChI Key： PBPJCWZUVYNGIS-UHFFFAOYSA-N
• SMILES： C12CCCC1=C(C1CCC=CC1)C1C(N)=C(C#N)SC=1N=2

Computed Properties

• Exact Mass: 295.11431873g/mol
• Monoisotopic Mass: 295.11431873g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 482
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 90.9Ų

Experimental Properties

• Density: 1.32±0.1 g/cm3(Predicted)
• Melting Point: 173-175 °C(Solv: acetic acid (64-19-7))
• Boiling Point: 519.8±50.0 °C(Predicted)
• pka: 6.34±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyridines